Cas no 1178473-92-1 (2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one
• CAS No: 1178473-92-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5734674
• PubChem ID: 60673089
• Update Time: 2025-05-19

2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1178473-92-1
• AKOS009034049
• starbld0022829
• 2-(methylamino)-1-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)ethanone
• 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one
• F1907-8659
• Ethanone, 1-(3,6-dihydro-4-phenyl-1(2H)-pyridinyl)-2-(methylamino)-

• Inchi： 1S/C14H18N2O/c1-15-11-14(17)16-9-7-13(8-10-16)12-5-3-2-4-6-12/h2-7,15H,8-11H2,1H3
• InChI Key： HNNDBIDGXYFVJB-UHFFFAOYSA-N
• SMILES： O=C(CNC)N1CC=C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 394.1±42.0 °C(Predicted)
• pka: 8.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1178473-92-1 and Product Name: 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one

The compound with the CAS number 1178473-92-1 and the product name 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyridine ring system, which is a cornerstone in medicinal chemistry, known for its ability to interact with various biological targets.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of 4-phenyl-3,6-dihydropyridine scaffolds in the development of novel bioactive molecules. The presence of this moiety in 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles. These attributes are crucial for the design of next-generation pharmaceuticals that can address complex diseases with high efficacy and minimal side effects.

The methylamino substituent at the second carbon position of the ethanone backbone introduces a polar functional group that can enhance solubility and bioavailability. This feature is particularly relevant in drug development, where optimizing pharmacokinetic parameters is essential for clinical success. The combination of these structural elements makes 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one a promising candidate for further investigation in medicinal chemistry.

In the context of contemporary pharmaceutical research, there has been a growing interest in developing small-molecule inhibitors that target enzyme-catalyzed reactions involved in disease pathogenesis. The pyridine-based core of this compound can serve as a scaffold for designing molecules that interact with enzymes such as kinases, phosphodiesterases, and other critical mediators of cellular signaling pathways. For instance, modifications to the phenyl ring or the dihydropyridine moiety could be explored to fine-tune binding interactions with specific protein targets.

One area of active investigation is the use of heterocyclic compounds in oncology research. Pyridine derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in cancer progression. The structural features of 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one align well with this research direction, suggesting potential applications in developing anticancer agents. Preliminary studies have indicated that such compounds may exhibit inhibitory activity against certain cancer-related pathways by modulating key signaling molecules.

Another emerging field where this compound may find utility is neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Heterocyclic compounds have been explored as potential chelators or modulators of neurotransmitter systems. The pyridine ring system in 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one could be leveraged to interact with metal ions involved in neurotoxic processes or to influence neurotransmitter receptor activity.

The synthesis and characterization of this compound have been refined through advanced organic chemistry techniques. Modern synthetic methodologies allow for precise control over functional group transformations, enabling chemists to modify key structural motifs while maintaining overall molecular integrity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in constructing the complex heterocyclic framework present in this molecule.

In terms of analytical characterization, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming molecular structure and purity. High-resolution NMR provides detailed information about atomic connectivity and spin-spin interactions, while MS offers insights into molecular weight and fragmentation patterns. These analytical tools are critical for ensuring that synthetic intermediates and final products meet stringent quality standards before proceeding to biological evaluation.

The biological evaluation of 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one involves assessing its interaction with potential target proteins through techniques such as enzyme inhibition assays and cell-based assays. High-throughput screening (HTS) platforms have accelerated the process of identifying lead compounds by allowing rapid testing against large libraries of molecules. If initial screens indicate promising activity, further optimization can be performed using structure-based drug design approaches.

Computational modeling has become an indispensable tool in modern drug discovery pipelines. Molecular docking simulations can predict how a candidate molecule might bind to a target protein based on its three-dimensional structure. These simulations help researchers prioritize compounds for experimental validation by providing insights into binding affinities and interaction modes. For 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one, computational studies could reveal its potential as an inhibitor or modulator of specific biological pathways.

The pharmacokinetic profile of any drug candidate must be thoroughly evaluated before it can progress to clinical trials. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be assessed to ensure that the compound is safe and effective at therapeutic doses. In vitro models are commonly used to predict how a molecule will behave within living systems before costly animal studies are conducted.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require comprehensive data sets demonstrating safety and efficacy before approving a new drug for human use. This includes preclinical studies in cell cultures and animal models followed by clinical trials involving human volunteers. The development pipeline for 2-(methylamino)-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)ethan-1-one would need to follow these rigorous guidelines if it were to advance into therapeutic applications.

The versatility of heterocyclic compounds like those derived from pyridine makes them valuable tools for medicinal chemists seeking novel therapeutic agents. By modifying functional groups or introducing new moieties into existing scaffolds, 2-(methylamino)-1-(4-phenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxy phthalide derivatives 1178473 92 1178473 92 1178473 92 1178473 92 1178473 92 1178473 92 1178473 92 could potentially address unmet medical needs across multiple therapeutic areas including oncology neurology immunology cardiovascular diseases etc